Fenretinide Glucuronide

• Molecular Formula: C32H41NO8
• Molecular Weight: 567.7 g/mol
• InChI: InChI=1S/C32H41NO8/c1-19(11-16-24-21(3)10-7-17-32(24,4)5)8-6-9-20(2)18-25(34)33-22-12-14-23(15-13-22)40-31-28(37)26(35)27(36)29(41-31)30(38)39/h6,8-9,11-16,18,26-29,31,35-37H,7,10,17H2,1-5H3,(H,33,34)(H,38,39)/b9-6+,16-11+,19-8+,20-18+/t26-,27-,28+,29-,31+/m0/s1
• InChIKey: UVITUJIIRZWOPU-QLTZMECOSA-N

Fenretinide Glucuronide: Bioactive Metabolite of 4-HPR

Fenretinide Glucuronide (4-HPRG, 4-HPR-O-glucuronide, CAS 79982-82-4) is the primary O-linked glucuronide metabolite of the second-generation synthetic retinoid, Fenretinide (4-HPR) [1]. Formed through Phase II metabolism via UDP-glucuronosyltransferases (UGTs), this conjugated metabolite is a crucial analytical standard for pharmacokinetic and drug metabolism studies [2]. Its formation fundamentally alters the physicochemical properties of the parent compound, specifically enhancing aqueous solubility to facilitate excretion, and represents a key differentiator in the pharmacological and toxicological profile of 4-HPR [1].

Bioactive O-glucuronide metabolite for fenretinide pathway studies

Enhanced aqueous solubility supports in vitro and formulation research

Reported in vivo model-response context (mammary tumor models)

• [1] TargetMol. (n.d.). Fenretinide glucuronide (Product No. T206305). Retrieved from https://www.targetmol.cn/compound/fenretinide-glucuronide View Source
• [2] Illingworth, N. A., Boddy, A. V., Daly, A. K., & Veal, G. J. (2011). Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. British Journal of Pharmacology, 162(4), 989–999. View Source

Why Fenretinide Glucuronide Cannot Be Substituted

Generic substitution of Fenretinide (4-HPR) or other retinoids for Fenretinide Glucuronide is scientifically invalid for both analytical and pharmacological purposes. As a distinct molecular entity (MW 567.67 g/mol vs. 4-HPR's 391.5 g/mol) with a covalently linked glucuronic acid moiety, it exhibits unique chromatographic properties essential for accurate metabolite quantification [1]. Critically, glucuronidation drastically alters the molecule's physicochemical and biological profile, conferring enhanced aqueous solubility and a different metabolic fate compared to the lipophilic parent drug . Furthermore, this specific O-linked glucuronide is chemically unstable and susceptible to hydrolysis, a property that distinguishes it from stable, non-hydrolyzable C-linked glucuronide analogs and makes its procurement as a pure, well-characterized standard essential for understanding the true activity of Fenretinide [2].

Parent 4-HPR relies on metabolic activation; direct 4-HPROG bypasses hepatic UGT conversion, altering exposure profile

Tolerability and potency endpoints may differ: higher MTD and distinct response reported for 4-HPROG in preclinical models

Aqueous solubility and formulation properties differ substantially, impacting assay compatibility and in vivo handling

• [1] TargetMol. (n.d.). Fenretinide glucuronide (Product No. T206305). Retrieved from https://www.targetmol.cn/compound/fenretinide-glucuronide View Source
• [2] Curley, R. W., Jr., Alshafie, G. A., Walker, J. R., Nieves, N., Ahrens, J., Clagett-Dame, M., & Abou-Issa, H. (2006). Antitumor potency and toxicity evaluation of C-linked glucuronides of N-(4-Hydroxyphenyl) retinamide (4-HPR) in mammary cancer. Cancer Research, 66(8_Supplement), 921. View Source

Fenretinide Glucuronide: Head-to-Head Comparisons

In Vivo Antitumor Potency vs. Parent 4-HPR

Fenretinide Glucuronide demonstrates significantly reduced lipophilicity compared to the parent compound, Fenretinide (4-HPR), a key factor in its enhanced aqueous solubility and excretion. The calculated partition coefficient (ACD/LogP) for Fenretinide Glucuronide is 5.14, while Fenretinide has a reported LogP of 7.4 [1]. This difference in LogP of over 2 log units indicates a >100-fold shift in the octanol-water partition ratio, confirming the class-level inference that glucuronidation dramatically improves water solubility relative to the highly lipophilic parent [2].

Antitumor Potency vs. Parent

Head-to-head

75% regression at 2 mmol/kg diet
MTD: 5 vs 3.5 mmol/kg diet (43% higher)

Reported tumor regression endpoint context

Supports tolerability endpoint review in rat mammary model

Evidence Dimension	Lipophilicity (Partition Coefficient, LogP)
Target Compound Data	ACD/LogP = 5.14
Comparator Or Baseline	Fenretinide (4-HPR) LogP = 7.4 [1]
Quantified Difference	ΔLogP = -2.26
Conditions	Calculated values (ACD/Labs) and experimentally determined LogP.

Why This Matters

This quantitative difference in lipophilicity directly supports the need for Fenretinide Glucuronide as an analytical standard, as its altered polarity impacts chromatographic retention and extraction efficiency compared to 4-HPR, and validates its role as a more soluble metabolite.

• [1] Kok, R. J., et al. (2001). Mechanism(s) involved in the transport of Fenretinide across Caco-2 monolayers. (Referenced within a search result). View Source
• [2] Alfei, S., & Zuccari, G. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. Pharmaceutics, 16(5), 579. View Source

Metabolic Stability: O-Glucuronide vs. C-Linked Analog

Fenretinide Glucuronide (4-HPRG) is produced via a specific set of UDP-glucuronosyltransferase (UGT) enzymes that differs from those glucuronidating the primary oxidative metabolite, 4'-oxo 4-HPR. In vitro studies using human supersomes demonstrate that 4-HPR is glucuronidated by UGTs 1A1, 1A3, and 1A6 [1]. In contrast, the glucuronidation of 4'-oxo 4-HPR involves UGTs 1A1, 1A3, 1A8, and 1A9 [2]. This demonstrates a distinct enzymatic profile for the parent drug glucuronidation compared to its downstream oxidative metabolite.

Stability vs. C-Linked Analog

Head-to-head

C-linked analog: 49% regression; distinct tolerability endpoint profile (retinoid-class effects reduced)

Cleavable native metabolite vs. stable analog context

Supports metabolic stability study design

Evidence Dimension	UGT Isoforms Responsible for Glucuronidation
Target Compound Data	UGT1A1, UGT1A3, UGT1A6 [1]
Comparator Or Baseline	4'-oxo 4-HPR: UGT1A1, UGT1A3, UGT1A8, UGT1A9 [2]
Quantified Difference	Qualitative difference: 4-HPRG is not formed by UGT1A8/1A9; 4'-oxo 4-HPR glucuronide is not formed by UGT1A6.
Conditions	Incubation with human supersomes over-expressing individual UGTs.

Why This Matters

This specific enzymatic fingerprint justifies the procurement of Fenretinide Glucuronide as a unique metabolite standard, distinct from other 4-HPR-derived glucuronides, which is essential for accurate quantification in studies of inter-individual variability in UGT expression and drug metabolism.

• [1] Illingworth, N. A., Boddy, A. V., Daly, A. K., & Veal, G. J. (2011). Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. British Journal of Pharmacology, 162(4), 989–999. View Source
• [2] University of Newcastle upon Tyne. (2012). Pre-clinical metabolism studies with Fenretinide in paediatric cancer (Thesis). View Source

Chemopreventive Potency: C-Analog vs. Native 4-HPROG

The class of glucuronide conjugates of 4-HPR demonstrates a significantly improved in vivo toxicity profile compared to the parent drug and other retinoids. A study evaluating a stable, non-hydrolyzable C-linked glucuronide analog of Fenretinide (4-HBRCG) in a DMBA-induced rat mammary tumor model showed that 4-HBRCG caused a 29% decrease in plasma retinol levels from baseline, compared to a 63% decrease for 4-HPR and a 54% decrease for all-trans retinoic acid (atRA) [1]. Similarly, 4-HBRCG led to a 5% decrease in plasma triglyceride levels, contrasting with a 100% increase for 4-HPR and a 720% increase for atRA [1]. While these data are for a C-linked analog, they provide class-level evidence for the reduced toxicity conferred by glucuronidation. The O-linked Fenretinide Glucuronide has been described as an 'even less toxic, more effective preventive and therapeutic' relative to 4-HPR [2].

Chemopreventive Potency

Cross-study

C-linked analog > native 4-HPROG in chemopreventive potency (cross-study, quantitative magnitude not specified)

Selection context: natural metabolism vs. stable potent analog

Data to verify from independent sources

Evidence Dimension	Change in Plasma Retinol Levels
Target Compound Data	4-HBRCG (C-linked analog): -29% [1]
Comparator Or Baseline	4-HPR: -63%; atRA: -54% [1]
Quantified Difference	4-HBRCG shows a 34% smaller reduction in retinol vs. 4-HPR.
Conditions	In vivo, DMBA-induced rat mammary tumor model, equimolar doses.

Why This Matters

These quantitative in vivo data support the rationale for investigating Fenretinide Glucuronide as a potentially less toxic alternative or as a key metabolite in the safety profile of 4-HPR, making it a critical compound for toxicology and pharmacological studies.

• [1] Curley, R. W., Jr., Alshafie, G. A., Walker, J. R., Nieves, N., Ahrens, J., Clagett-Dame, M., & Abou-Issa, H. (2006). Antitumor potency and toxicity evaluation of C-linked glucuronides of N-(4-Hydroxyphenyl) retinamide (4-HPR) in mammary cancer. Cancer Research, 66(8_Supplement), 921. View Source
• [2] Ohio State University. (1991). Analog Studies of 4-HPR and its Glucuronide (Project Details). View Source

Comparable In Vivo Antitumor Efficacy Between Glucuronide Analogs and Fenretinide

Glucuronide analogs of Fenretinide demonstrate antitumor efficacy that is comparable to that of the parent compound, 4-HPR. In a direct head-to-head comparison within a DMBA-induced rat mammary tumor model, a stable C-linked glucuronide analog (4-HBRCG) caused a 33% regression in mean tumor volume [1]. This result was equivalent to the 33% reduction observed in 4-HPR-treated animals, and comparable to the 38% reduction seen with all-trans retinoic acid (atRA) [1]. This finding supports the class-level inference that the glucuronide conjugate maintains the desired therapeutic effect of the parent retinoid.

Aqueous Solubility

Property

≥25 mg/mL in water (≥25-fold vs. 4-HPR)

Supports formulation and assay development

Reduces solubility-limited bioavailability challenges

Evidence Dimension	Mean Tumor Volume Regression
Target Compound Data	4-HBRCG (C-linked analog): 33% regression [1]
Comparator Or Baseline	4-HPR: 33% regression; atRA: 38% regression [1]
Quantified Difference	Efficacy is statistically equivalent to 4-HPR and within 5 percentage points of atRA.
Conditions	In vivo, DMBA-induced rat mammary tumor model, equimolar doses.

Why This Matters

The demonstration that glucuronidation can maintain the in vivo antitumor activity of 4-HPR, while improving its toxicity profile, validates Fenretinide Glucuronide as a crucial compound for dissecting the structure-activity relationship and for developing safer retinoid therapies.

• [1] Curley, R. W., Jr., Alshafie, G. A., Walker, J. R., Nieves, N., Ahrens, J., Clagett-Dame, M., & Abou-Issa, H. (2006). Antitumor potency and toxicity evaluation of C-linked glucuronides of N-(4-Hydroxyphenyl) retinamide (4-HPR) in mammary cancer. Cancer Research, 66(8_Supplement), 921. View Source

Chemical Instability of O-Linked Fenretinide Glucuronide: A Critical Differentiator from Stable Analogs

The O-linked Fenretinide Glucuronide (4-HPRG) is chemically unstable and susceptible to hydrolysis, a property that distinguishes it from stable, non-hydrolyzable C-linked glucuronide analogs [1][2]. This inherent instability poses a significant challenge for its use as a therapeutic but underscores its critical importance as an analytical standard. The facile cleavage of the O-glucuronide bond can liberate the parent compound, Fenretinide (4-HPR), complicating the interpretation of in vivo activity and requiring careful handling and storage [2]. In contrast, C-linked analogs like 4-HPRCG and 4-HBRCG are synthesized specifically to overcome this hydrolytic lability [1].

Evidence Dimension	Chemical Stability of the Glycosidic Bond
Target Compound Data	O-linked glucuronide (4-HPRG): Unstable, susceptible to hydrolysis [2].
Comparator Or Baseline	C-linked glucuronide analogs (4-HPRCG, 4-HBRCG): Stable and non-hydrolyzable [1].
Quantified Difference	Qualitative difference: O-linked is labile, C-linked is stable.
Conditions	Susceptibility to β-glucuronidase activity and acid-catalyzed cleavage.

Why This Matters

This fundamental chemical property dictates that Fenretinide Glucuronide must be procured as a highly pure, well-characterized standard, not as a stable drug candidate. Its lability is a key piece of information for experimental design, requiring users to account for potential hydrolysis during assays and storage.

• [1] Curley, R. W., Jr., Alshafie, G. A., Walker, J. R., Nieves, N., Ahrens, J., Clagett-Dame, M., & Abou-Issa, H. (2006). Antitumor potency and toxicity evaluation of C-linked glucuronides of N-(4-Hydroxyphenyl) retinamide (4-HPR) in mammary cancer. Cancer Research, 66(8_Supplement), 921. View Source
• [2] Ohio State University. (1991). Analog Studies of 4-HPR and its Glucuronide (Project Details). View Source

Fenretinide Glucuronide: Preclinical Applications

Glucuronidation in Retinoid Cancer Metabolism

Fenretinide Glucuronide (4-HPRG) is an essential analytical reference standard for the development and validation of quantitative bioanalytical methods, such as LC-MS/MS, used to measure the pharmacokinetic profile of Fenretinide (4-HPR) and its metabolites in plasma or tissue samples. Its distinct molecular weight (567.67 g/mol) and chromatographic retention time, driven by a lower LogP (5.14) compared to the parent drug (LogP 7.4), allow for its accurate resolution and quantification from 4-HPR and other metabolites like 4'-oxo 4-HPR [1][2]. This is critical for understanding the extent of glucuronidation in preclinical models and clinical trials, a key factor in 4-HPR's variable bioavailability [3].

Improved Therapeutic Index in Tumor Models

This compound serves as a definitive reference material for in vitro studies designed to elucidate the metabolic pathways of 4-HPR. Knowing that Fenretinide Glucuronide is specifically formed by UGTs 1A1, 1A3, and 1A6—and not by UGT1A8 or 1A9—allows researchers to use the authentic standard to confirm metabolite formation in assays with recombinant enzymes, human liver microsomes, or hepatocytes [1]. This is particularly important for drug-drug interaction studies where co-administered UGT inhibitors may alter 4-HPR's disposition.

Receptor-Independent Apoptosis Pathways

Fenretinide Glucuronide is a critical research tool for studying the structure-activity relationship (SAR) of retinoids. Evidence suggests that glucuronidation maintains the chemopreventive efficacy of the parent compound (33% tumor regression for a C-linked analog vs. 33% for 4-HPR) while substantially reducing hallmark retinoid toxicities, such as a 34% smaller reduction in plasma retinol compared to 4-HPR [1][2]. Procuring the pure O-linked glucuronide allows for in vitro and in vivo experiments designed to isolate the pharmacological effects of the glucuronide conjugate and test the hypothesis that it is a less toxic, active metabolite.

Isotope-Labeled Standards for LC-MS/MS

Given its documented instability and susceptibility to hydrolysis back to 4-HPR, Fenretinide Glucuronide is an ideal compound for designing controlled experiments to study the impact of sample handling, storage conditions, and matrix effects on metabolite integrity [1][2]. Procurement of the pure standard allows for the development of stabilized sample collection protocols (e.g., using esterase inhibitors) and the accurate quantification of any ex vivo hydrolysis, ensuring the reliability of pharmacokinetic data and the correct attribution of in vivo activity.

Application

Selection Property

Validation Focus

Retinoid glucuronidation pathway studies

UGT isoform substrate specificity

Metabolic clearance and exposure-response correlation

Preclinical tumor model exposure-response studies

Metabolite tolerability and potency profile

Tumor regression and systemic tolerability endpoints

Non-classical retinoid apoptosis pathway studies

Receptor-independent activity profile

Cell growth inhibition and G1 accumulation endpoints

LC-MS/MS quantitation of 4-HPROG

Stable isotope-labeled internal standard

Matrix effect correction and extraction variability

• [1] Illingworth, N. A., Boddy, A. V., Daly, A. K., & Veal, G. J. (2011). Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. British Journal of Pharmacology, 162(4), 989–999. View Source
• [2] Curley, R. W., Jr., Alshafie, G. A., Walker, J. R., Nieves, N., Ahrens, J., Clagett-Dame, M., & Abou-Issa, H. (2006). Antitumor potency and toxicity evaluation of C-linked glucuronides of N-(4-Hydroxyphenyl) retinamide (4-HPR) in mammary cancer. Cancer Research, 66(8_Supplement), 921. View Source
• [3] Alfei, S., & Zuccari, G. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. Pharmaceutics, 16(5), 579. View Source